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Compound of Interest

Compound Name: Araldite

Cat. No.: B8193078

For researchers and scientists utilizing epoxy resins for embedding, bonding, or prototyping,
the selection of the appropriate Araldite formulation is critical to experimental success. This
guide provides a detailed comparison of two commonly used medium-viscosity epoxy resins,
Araldite 502 and Araldite 6005, with a focus on their applications in laboratory settings,
particularly for electron microscopy.

Executive Summary

Araldite 502 and Araldite 6005 are both bisphenol-A based epoxy resins that, when cured,
form hard, durable polymers. The primary distinction lies in their formulation and resulting
physical properties. Araldite 502 is a modified epoxy resin containing a non-reactive diluent,
which results in a lower viscosity and a more resilient cured block. In contrast, Araldite 6005 is
an unmodified, higher viscosity resin that produces a harder cured block. The choice between
the two will largely depend on the specific requirements of the application, such as the need for
enhanced penetration into a sample or the desired hardness of the final product.

Quantitative Data Comparison

The following table summarizes the key physical properties of Araldite 502 and Araldite 6005.
It is important to note that specific values for pot life, bond strength, and chemical resistance
are not consistently available in publicly accessible technical data sheets for these specific
products and can be highly dependent on the hardener, accelerator, and curing conditions
used.
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Property Araldite 502 Araldite 6005

) Modified Bisphenol A Epoxy N )
Resin Type ] ] ] Unmodified Bisphenol A Epoxy
with non-reactive diluent

i ) 1250-1600 mPa.s or 2100-
Viscosity at 25°C o 7500-9500 cP
3600 cP (conflicting data)

Cured Hardness Resilient Harder than Araldite 502

Not specified, typically light

Color of Cured Resin Light gold

yellow/amber
Typical Cure Time 16-48 hours at 60°C 16-48 hours at 60°C
Pot Life Not specified Not specified
Lap Shear Strength Not specified Not specified
Chemical Resistance Good (general) Good (general)

Key Applications and Performance Differences

Araldite 502 is frequently favored for applications requiring good penetration of the resin into
porous samples. Its lower viscosity, a result of the included diluent, facilitates infiltration into
biological tissues for electron microscopy. The resulting cured block is noted for its resilience,
which can be advantageous during sectioning.

Araldite 6005, with its higher viscosity, is often chosen when embedding hard, non-porous
samples where deep penetration is not a primary concern. The unmodified nature of the resin
leads to a harder cured block, which can be beneficial for achieving very thin sections of certain
materials.

Experimental Protocols

The following protocols are standard for the use of Araldite 502 and 6005 in the preparation of
biological samples for electron microscopy. These protocols can be adapted for other
applications requiring precise mixing and curing of the epoxy resin.

Materials:
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Araldite 502 or Araldite 6005 resin
Dodecenyl succinic anhydride (DDSA) - Hardener

Benzyldimethylamine (BDMA) or 2,4,6-Tris(dimethylaminomethyl)phenol (DMP-30) -
Accelerator

Propylene oxide - Transitional solvent

Ethanol (graded series: 70%, 90%, 100%)

Biological sample fixed in glutaraldehyde and post-fixed in osmium tetroxide
Embedding capsules or molds

Oven capable of maintaining 60°C

Methodology:

Dehydration: The fixed biological sample is dehydrated through a graded series of ethanol
concentrations, typically starting from 70% ethanol and progressing to absolute ethanol. This
is followed by treatment with a transitional solvent, such as propylene oxide, to ensure
miscibility with the epoxy resin.

Infiltration: The dehydrated sample is gradually infiltrated with the epoxy resin mixture. This
is often done in steps, starting with a 1:1 mixture of propylene oxide and the complete
Araldite mixture (resin, hardener, and accelerator), followed by infiltration with the pure,
complete Araldite mixture.

Embedding and Curing: The infiltrated sample is placed in an embedding capsule or mold,
which is then filled with the complete Araldite mixture. The capsule is then placed in an oven
at 60°C for 16-48 hours to allow for complete polymerization of the resin.

Standard Resin Mixture Formulations:

Araldite 502 Mixture:

o Araldite 502: 20 ml
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o DDSA: 22 ml

o BDMA: 1.0-1.2 ml (or DMP-30: 0.6-0.8 ml)

» Araldite 6005 Mixture:
o Araldite 6005: 20 ml
o DDSA: 27 ml
o BDMA: 1.4 ml

Note: The proportions of hardener and accelerator can be adjusted to modify the hardness and
curing time of the final block. It is crucial to thoroughly mix the components before use.

Visualizing the Process

To better understand the experimental workflow and the relationships between the resin
components, the following diagrams are provided.

Sample Preparation Resin Infiltration & Embedding Curing & Final Block

Fixation Dehydration Transitional Solvent Infiltration Embedding in Mold Curing Polymerized Block
(Glutaraldehyde, OsO4) (Ethanol Series) (Propylene Oxide) (Resin Mixture) s (60°C, 16-48h) Y

Click to download full resolution via product page

Caption: General workflow for embedding biological samples using Araldite resins.
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Resin System Components

Epoxy Resin Hardener Accelerator

(Araldite 502 or 6005) (DDSA) (BDMA or DMP-30)

Forms polymer backbone Cross-links polymer chains Catalyzes reaction

Cured Rroperties

Cured Epoxy Block

Click to download full resolution via product page

Caption: Logical relationship of components in an Araldite epoxy resin system.

Conclusion

Both Araldite 502 and Araldite 6005 are reliable epoxy resins for various scientific
applications, with their primary use being in sample embedding for microscopy. Araldite 502's
lower viscosity and resulting resilient block make it ideal for delicate and porous samples.
Conversely, the higher viscosity and harder cured block of Araldite 6005 are well-suited for
hard, non-porous specimens. The selection between these two should be made based on a
careful consideration of the sample type and the desired final properties of the embedded
block. For applications in bonding, the general characteristics of bisphenol-A epoxies suggest
good performance, though specific quantitative data for these formulations is limited.
Researchers are encouraged to perform small-scale tests to determine the optimal resin and
curing conditions for their specific needs.

 To cite this document: BenchChem. [Araldite 502 vs. Araldite 6005: A Comparative Guide for
Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8193078#araldite-502-versus-araldite-6005-for-
specific-applications]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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